Cas no 74232-27-2 (N,N-Didodecyl-N-methyldodecan-1-aminium acetate)

N,N-Didodecyl-N-methyldodecan-1-aminium acetate structure
74232-27-2 structure
Product Name:N,N-Didodecyl-N-methyldodecan-1-aminium acetate
CAS No:74232-27-2
MF:C39H81NO2
MW:596.065953016281
CID:2800811
Update Time:2023-08-07

N,N-Didodecyl-N-methyldodecan-1-aminium acetate Chemical and Physical Properties

Names and Identifiers

    • tridodecylmethylammonium acetate
    • N,N-Didodecyl-N-methyldodecan-1-aminium acetate
    • Inchi: 1S/C37H78N.C2H4O2/c1-5-8-11-14-17-20-23-26-29-32-35-38(4,36-33-30-27-24-21-18-15-12-9-6-2)37-34-31-28-25-22-19-16-13-10-7-3;1-2(3)4/h5-37H2,1-4H3;1H3,(H,3,4)/q+1;/p-1
    • InChI Key: UTKBUYKFXPGCLL-UHFFFAOYSA-M
    • SMILES: [O-]C(C)=O.[N+](C)(CCCCCCCCCCCC)(CCCCCCCCCCCC)CCCCCCCCCCCC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 33
  • Complexity: 383
  • Topological Polar Surface Area: 40.1
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